Cas no 2137957-88-9 (5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine)

• Product Name: 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine
• CAS No: 2137957-88-9
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 6385589
• PubChem ID: 165458464
• Update Time: 2025-05-27

5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine
• 2137957-88-9
• EN300-737482

• Inchi： 1S/C11H14ClN5/c1-16(2)11-8(12)4-7(5-14-11)10-9(13)6-15-17(10)3/h4-6H,13H2,1-3H3
• InChI Key： WITUWOSRIGXPGG-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=C(C=1)C1=C(C=NN1C)N)N(C)C

Computed Properties

• Exact Mass: 251.0937732g/mol
• Monoisotopic Mass: 251.0937732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60Ų

Additional information on 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine

Comprehensive Overview of 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine (CAS No. 2137957-88-9)

5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine (CAS No. 2137957-88-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound features a pyrazole ring linked to a chloropyridine moiety, which is further substituted with dimethylamino groups. Such structural characteristics make it a promising candidate for drug discovery and material science applications.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine due to its potential as a building block for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The presence of both amino and chloro functional groups allows for further derivatization, enabling the synthesis of targeted molecules with enhanced bioactivity.

The compound's CAS No. 2137957-88-9 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research. Users often inquire about its synthesis methods, physicochemical properties, and applications in drug development. For instance, questions like "How to synthesize 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine?" or "What are the solubility characteristics of CAS 2137957-88-9?" are common in search engines, highlighting the need for detailed technical information.

From a synthetic chemistry perspective, 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine can be prepared via multi-step reactions involving condensation, cyclization, and functional group transformations. The chloropyridine segment is particularly reactive, allowing for nucleophilic substitutions that can introduce diverse pharmacophores. This adaptability makes the compound valuable for fragment-based drug design, a trending topic in AI-driven drug discovery.

Another area of interest is the compound's potential role in agrochemical innovation. With the increasing focus on sustainable farming, researchers are exploring heterocyclic scaffolds like this one for developing next-generation pesticides and herbicides. The pyrazole-pyridine hybrid structure offers a balance of lipophilicity and hydrogen-bonding capacity, which is crucial for target binding and environmental stability.

In summary, 5-(4-amino-1-methyl-1H-pyrazol-5-yl)-3-chloro-N,N-dimethylpyridin-2-amine (CAS No. 2137957-88-9) represents a versatile and highly functionalized compound with broad applications in life sciences. Its structural features align with current trends in precision medicine and green chemistry, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural solutions.